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Compound of Interest

Compound Name:
Dichloronickel;1,2-

dimethoxyethane

Cat. No.: B1356937 Get Quote

An In-depth Technical Guide to Dichloronickel;1,2-dimethoxyethane (CAS: 29046-78-4)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloronickel;1,2-dimethoxyethane, also known as NiCl2(dme) or Nickel(II) chloride

ethylene glycol dimethyl ether complex, is a versatile and widely utilized reagent in modern

organic and organometallic chemistry.[1] Its primary application lies in its role as a catalyst or

precatalyst for a variety of cross-coupling reactions, which are fundamental transformations in

the synthesis of complex organic molecules, including pharmaceuticals and materials science

precursors.[1] This guide provides a comprehensive overview of the properties, synthesis,

handling, and applications of this important nickel complex.

Core Properties
Dichloronickel;1,2-dimethoxyethane is a light yellow to orange powder or crystalline solid.[1]

It is notably sensitive to moisture and should be handled under an inert atmosphere.[1] The

compound exhibits high thermal stability, with a decomposition temperature reported to be

above 300°C.[1]
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A summary of the key physical and chemical properties of Dichloronickel;1,2-
dimethoxyethane is presented in Table 1.

Property Value Reference

CAS Number 29046-78-4 [1][2]

Molecular Formula C4H10Cl2NiO2 [1][2]

Molecular Weight 219.72 g/mol [1][2]

Appearance
Light yellow to orange

powder/crystalline solid
[1]

Melting Point >300 °C [1]

Solubility

Soluble in polar aprotic

solvents (e.g., THF, DMF,

acetonitrile). Reacts with water.

[1]

Sensitivity Moisture sensitive [1]

Thermal Stability Decomposes above 300°C [1]

Spectral Data
Detailed spectral data for Dichloronickel;1,2-dimethoxyethane is not readily available in

comprehensive public databases. However, infrared (IR) spectroscopy is a key technique for

confirming the coordination of the 1,2-dimethoxyethane ligand to the nickel center,

characterized by shifts in the C-O stretching frequencies upon complexation.[1]

UV-Vis spectroscopic studies of nickel(II) chloride in various solvents show characteristic

absorption bands. For instance, in dimethyl sulfoxide (DMSO), NiCl2 exhibits an absorption

maximum.[3] In aqueous solutions, NiCl2 shows absorption peaks at approximately 396 nm.[4]

Synthesis and Handling
Synthesis Workflow
The synthesis of Dichloronickel;1,2-dimethoxyethane is typically achieved through a two-

step process starting from nickel(II) chloride hexahydrate. The general workflow is depicted in
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the diagram below.

Synthesis Workflow for NiCl2(dme)

NiCl2·6H2O Reflux with Trimethylorthoformate
in Methanol (approx. 16h)

Step 1 Green Gel Intermediate Reflux with 1,2-Dimethoxyethane
(approx. 16h)

Step 2 Precipitation Yellow Powder of
NiCl2(dme)

Generalized Ni-Catalyzed Cross-Coupling Cycle
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R1-Ni(II)-X
Ln

Oxidative
Addition
(R1-X)

R1-Ni(II)-R2
Ln

Transmetalation
(R2-M)

Reductive
Elimination

(R1-R2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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